Cas no 1006483-41-5 (1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde)

• Product Name: 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde
• CAS No: 1006483-41-5
• MF: C₁₆H₁₅FN₄O
• MW: 298.314906358719
• MDL: MFCD08558277
• CID: 3059910
• PubChem ID: 19616686
• Update Time: 2025-06-11

1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>1'-Ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-[3,4'-bipyrazole]-4-carbaldehy de
• 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde
• CS-0298383
• EN300-230448
• 1'-Ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-[3,4'-bipyrazole]-4-carbaldehyde
• STK350526
• MFCD08558277
• 3-(1-ethyl-3-methylpyrazol-4-yl)-1-(4-fluorophenyl)pyrazole-4-carbaldehyde
• 1006483-41-5
• G54863
• BBL040481
• GQB48341
• 3-(1-ethyl-3-methyl-pyrazol-4-yl)-1-(4-fluorophenyl)pyrazole-4-carbaldehyde
• AKOS000313097
• 1'-ETHYL-1-(4-FLUOROPHENYL)-3'-METHYL-[3,4'-BIPYRAZOLE]-4-CARBALDEHYDE

• MDL： MFCD08558277
• Inchi： 1S/C16H15FN4O/c1-3-20-9-15(11(2)18-20)16-12(10-22)8-21(19-16)14-6-4-13(17)5-7-14/h4-10H,3H2,1-2H3
• InChI Key： HWQMPJKSHQEESL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C=O)C(C2=CN(CC)N=C2C)=N1

Computed Properties

• Exact Mass: 298.12298928Da
• Monoisotopic Mass: 298.12298928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde

Research Brief on 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde (CAS: 1006483-41-5)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of bipyrazole derivatives as promising scaffolds for drug discovery. Among these, the compound 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde (CAS: 1006483-41-5) has garnered attention due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The synthesis of 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde has been optimized in recent studies, with emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions, achieving an overall yield of 68%. The presence of the 4-fluorophenyl moiety and the aldehyde functional group at the 4-position of the bipyrazole core has been identified as critical for the compound's bioactivity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for JAK3 (IC50 = 12.3 nM) and FLT3 (IC50 = 18.7 nM). These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest potential applications in autoimmune disorders and hematological malignancies. Molecular docking studies indicate that the aldehyde group forms key hydrogen bonds with the hinge region of these kinases, while the fluorophenyl group contributes to hydrophobic interactions in the ATP-binding pocket.

In vitro studies using human cell lines have demonstrated promising anti-proliferative effects, with particular efficacy observed in Jurkat T-cells (GI50 = 0.45 μM) and MV4-11 leukemia cells (GI50 = 0.38 μM). A 2024 study published in European Journal of Medicinal Chemistry reported that the compound induces apoptosis through caspase-3/7 activation and causes cell cycle arrest at the G2/M phase. These effects were shown to be concentration-dependent and significantly more pronounced than those observed with similar bipyrazole derivatives lacking the 4-fluorophenyl substitution.

Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable pharmacokinetic properties for this compound. It demonstrates moderate plasma protein binding (78.2%), good metabolic stability in human liver microsomes (t1/2 = 42 minutes), and acceptable permeability in Caco-2 cell assays (Papp = 8.7 × 10^-6 cm/s). These characteristics, combined with its selective kinase inhibition profile, position this compound as a promising lead for further optimization and preclinical development.

Ongoing research is exploring structure-activity relationships (SAR) around this scaffold, with particular focus on modifications to the aldehyde group and the 3'-methyl substituent. Preliminary results suggest that conversion of the aldehyde to a hydroxymethyl group maintains activity while improving solubility. Additionally, current investigations are evaluating the compound's efficacy in animal models of rheumatoid arthritis and acute myeloid leukemia, with results expected to be published in late 2024.

In conclusion, 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde represents a chemically interesting and biologically active compound with significant potential for therapeutic development. Its unique combination of kinase inhibition selectivity, cellular activity, and favorable ADMET properties makes it a valuable candidate for further investigation in both academic and industrial settings. Future research directions should focus on comprehensive in vivo evaluations and the development of optimized analogs with enhanced pharmacological properties.